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Executive Summary & Critical Safety Alert

Prenyl formate (3-methyl-2-butenyl formate) is a potent, volatile ester utilized in the flavor and
fragrance (F&F) industry to impart diffusive green, fruity, and ethereal nuances resembling rum
and blackcurrant.[1][2] It serves as a critical "bridge" molecule in formulation, linking highly
volatile top notes with heavier fruit bodies.[1]

I\ Critical Data Correction: CAS Registry Identity

Do not confuse the user-supplied CAS 115-31-1 with Prenyl Formate.

o CAS 115-31-1 refers to Isobornyl thiocyanoacetate, a contact insecticide and
ectoparasiticide (formerly sold as Thanite).[1][2] It is toxic and chemically distinct.[1]

o CAS 68480-28-4 is the correct identifier for Prenyl Formate.[1][2][3]

Action: All procurement and safety documentation (SDS) must be verified against CAS 68480-
28-4 to prevent severe experimental error or toxicity hazards.
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Physicochemical Characterization

To accurately analyze the sensory impact of prenyl formate, one must first understand its

behavior in the vapor phase. Its high vapor pressure and formate moiety make it kinetically

unstable in aqueous media, necessitating specific handling protocols.[1]

Table 1: Physicochemical Properties of Prenyl Formate

Property Value Technical Implication
Defines the prenyl (3,3-
IUPAC Name 3-methylbut-2-enyl formate ]
dimethylallyl) backbone.[1][2]
Unique identifier for
CAS Number 68480-28-4
procurement.
Low MW correlates with high
Molecular Weight 114.14 g/mol volatility and "ethereal" lift.[1]
[2]
Moderate lipophilicity; binds
LogP (o/w) ~1.67 (Experimental/Est) well to fat-based matrices but

releases rapidly.[1][2]

Vapor Pressure

~6.37 mmHg @ 25°C

High volatility; requires
headspace analysis or cold on-

column injection.[1][2]

Flammable; requires spark-

Flash Point 50°C (122°F)
proof sensory booths.[1][2]
) ) Unstable in water (hydrolyzes
- Soluble in alcohol, oils; ]
Solubility to prenyl alcohol + formic

Insoluble in water

acid).[1][2]

Sensory Profile & Neuropsychophysics[1][2]

Prenyl formate exhibits a complex odor profile that shifts with concentration.[1] Unlike simple

aliphatic esters (e.g., ethyl acetate), the unsaturation in the prenyl chain adds a "green" or

"vegetative" sharpness that modifies the generic fruity ester character.[1]
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Odor Descriptor Mapping

o Primary (High Impact): Ethereal, Diffusive, Fruity (General).[1]
e Secondary (Nuance): Green, Tomato Leaf, Rum-like, Fermented.[1]

o Tertiary (Background): Berry (Blackcurrant/Grape), slightly metallic at high concentrations.[1]

Olfactory Signal Transduction Pathway

The perception of prenyl formate involves the binding of the ester ligand to specific G-Protein
Coupled Receptors (GPCRs) on the olfactory epithelium.[1] The following diagram illustrates
the signal transduction cascade relevant to sensory analysis.

Binding Olfactory Receptor Activation G-Protein Stimulation
(GPCR) (Golf)

Adenylyl Cyclase NN
(ACHli)

Click to download full resolution via product page

Figure 1: Signal transduction pathway for volatile esters.[1][2] Prenyl formate binds to ORs,
triggering a cAMP-mediated depolarization event.[1][2]

Analytical Methodology: GC-O Protocol

Due to the lack of standardized Odor Detection Threshold (ODT) data for prenyl formate in
public literature, researchers must determine potency empirically using Gas Chromatography-
Olfactometry (GC-O) with Aroma Extract Dilution Analysis (AEDA).[1][2]

Why GC-0?

Standard GC-MS identifies the molecule, but not the odor.[1] Prenyl formate often co-elutes
with other terpenes (like myrcene) in natural extracts (e.g., hops).[1] The human nose, acting
as a detector in parallel with a Mass Spectrometer, provides the necessary resolution to
confirm the "green/rummy" note belongs specifically to the formate.

Protocol: AEDA for Prenyl Formate[1]

Step 1: Sample Preparation (SAFE Extraction)
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» Objective: Isolate volatiles without thermal degradation (hydrolysis).

e Method: Solvent Assisted Flavor Evaporation (SAFE).[1]

e Solvent: Dichloromethane (DCM) or Diethyl Ether (highly volatile, allows concentration at low
temp).[1]

e Precaution: Maintain pH neutral. Acidic conditions catalyze hydrolysis to formic acid
(pungent/sour) and prenyl alcohol (lavender/green), skewing the profile.[1]

Step 2: Chromatographic Separation

o Column: DB-Wax (Polar) is preferred to separate the polar ester from non-polar terpene
hydrocarbons.[1]

e Injection: Cold On-Column (COC) or Splitless at 200°C (max) to prevent thermal
rearrangement.[1][2]

Step 3: Detection (The Sniff Port) The effluent is split (e.g., 1:1 ratio) between an FID/MS and
an Olfactory Detection Port (ODP).[1]

____________________

————————————————————————————————————————————————————————————————————————————————————————————
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Figure 2: GC-O Workflow utilizing a split-flow design to correlate retention time with odor
character.[1][2]
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Step 4: Dilution Analysis (FD Factor) Inject stepwise dilutions (1:2, 1:4, 1:8...) until the odor is
no longer perceived at the sniff port.[1] The highest dilution at which the odor is detected is the
Flavor Dilution (FD) Factor.[1] This serves as a relative measure of potency.[1]

Applications in Drug Development & F&F
Pharmaceutical Masking

In drug development, prenyl formate is valuable for masking bitter amine actives (e.g.,
alkaloids, antibiotics).[1]

o Mechanism: Cross-modal interaction.[1] The "green/fruity” volatility distracts from the late-
onset bitterness of APIs (Active Pharmaceutical Ingredients).[1]

» Usage: Effective in liquid oral suspensions where a "tropical” or "berry" profile is desired.[1]

Flavor & Fragrance Formulation

o Fragrance: Used in "Chypre" and "Fougere" types to introduce a modern, lifting green note
that is less harsh than hexenyl esters.[1]

o Flavor: Essential for authentic "Rum” flavors (where formates are naturally produced during
fermentation) and "Blackcurrant” profiles (enhancing the sulfurous notes of thiols).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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